Cas no 91907-31-2 (1,2-Ethanediamine,N1-cyclopropyl-N1-(phenylmethyl)-)

• Product Name: 1,2-Ethanediamine,N1-cyclopropyl-N1-(phenylmethyl)-
• CAS No: 91907-31-2
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• CID: 815538
• PubChem ID: 332216
• Update Time: 2025-04-19

1,2-Ethanediamine,N1-cyclopropyl-N1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine,N1-cyclopropyl-N1-(phenylmethyl)-
• N'-benzyl-N'-cyclopropylethane-1,2-diamine
• 91907-31-2
• NSC-328194
• N-cyclopropyl-N-benzylethylenediamine
• SCHEMBL9766462
• NSC328194
• DTXSID00318278
• GSKTVDXUOMLCFU-UHFFFAOYSA-N

• Inchi： 1S/C12H18N2/c13-8-9-14(12-6-7-12)10-11-4-2-1-3-5-11/h1-5,12H,6-10,13H2
• InChI Key： GSKTVDXUOMLCFU-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=CC=1)(CCN)C1CC1

Computed Properties

• Exact Mass: 190.147
• Monoisotopic Mass: 190.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 1.05
• Boiling Point: 282.1°Cat760mmHg
• Flash Point: 114.3°C
• Refractive Index: 1.577

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines